Cas no 2171452-68-7 (3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid)

• Product Name: 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171452-68-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5888457
• PubChem ID: 165823201
• Update Time: 2025-10-22

3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid
• 2171452-68-7
• 3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-4-methylpentanoic acid
• EN300-1529319

• Inchi： 1S/C25H30N2O5/c1-15(2)17(12-23(28)29)13-26-24(30)16(3)27-25(31)32-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,15-17,22H,12-14H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t16-,17?/m1/s1
• InChI Key： HARIOWPBNWNIHZ-TZHYSIJRSA-N
• SMILES： O(C(N[C@H](C)C(NCC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid

Introduction to 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid (CAS No. 2171452-68-7) in Modern Chemical Biology

The compound 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid, identified by its CAS number 2171452-68-7, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This meticulously designed molecule has garnered attention due to its unique structural features and promising applications in drug discovery and therapeutic development. The presence of a fluoren-9-ylmethyl moiety and a propanamidomethyl group introduces specific biochemical interactions that make it a valuable candidate for further exploration.

Recent studies have highlighted the potential of fluorinated aromatic compounds, such as those incorporating a fluoren-9-yl group, in enhancing the bioavailability and metabolic stability of bioactive molecules. The fluoren-9-ylmethyl moiety in this compound not only contributes to its structural complexity but also provides a platform for further functionalization, enabling the development of novel derivatives with tailored properties. This aspect is particularly relevant in the context of designing small-molecule inhibitors targeting complex biological pathways.

The propanamidomethyl group within the molecular structure introduces a polar, amide-rich region that can facilitate hydrogen bonding interactions with biological targets. Such interactions are crucial for the binding affinity and specificity of drug candidates. In particular, the chiral center at the (2R)-configuration adds an additional layer of specificity, ensuring that the compound interacts selectively with its intended biological target. This stereochemical precision is often a key factor in achieving high efficacy and low toxicity in drug development.

Current research in chemical biology emphasizes the importance of multifunctional molecules that can simultaneously modulate multiple targets or exhibit dual mechanisms of action. The compound 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid (CAS No. 2171452-68-7) aligns well with this trend, as its structural features suggest potential applications in both enzyme inhibition and receptor binding studies. For instance, the amide functionalities could serve as anchors for interactions with proteases or kinases, while the fluorenylmethyl group might enhance binding to membrane-bound receptors.

One of the most compelling aspects of this compound is its potential in oncology research. The combination of a rigid aromatic ring system (fluorene) and an amide-based pharmacophore has been shown to improve binding affinity to protein targets involved in cancer pathways. Preclinical studies have indicated that similar molecular architectures exhibit inhibitory effects on key enzymes such as tyrosine kinases and proteasomes, which are overexpressed in various cancer types. The fluoren-9-ylmethyl group, in particular, has been associated with enhanced pharmacokinetic properties, including prolonged half-life and improved tissue penetration.

In addition to its oncology applications, this compound holds promise in inflammatory diseases and neurodegenerative disorders. The ability to modulate protein-protein interactions through specific amide bonds is crucial for drugs targeting inflammatory cytokines or neurotrophic factors. Recent advances in computational chemistry have enabled researchers to predict binding affinities and optimize molecular structures with greater precision. The use of molecular docking simulations has identified derivatives of this compound that show improved selectivity over existing therapeutics.

The synthesis of 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid (CAS No. 2171452-68-7) presents an interesting challenge due to its complex stereochemistry and functional groups. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such molecules. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to ensure high enantiomeric purity, which is critical for biological activity. These advancements have not only streamlined the synthesis process but also reduced costs, making it more feasible for large-scale production.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. The presence of polar functional groups improves water solubility, which is essential for oral bioavailability and intravenous administration. This property is particularly important for drugs intended for systemic delivery, as poor solubility can limit their therapeutic efficacy. Researchers have also explored formulations that enhance solubility through prodrug strategies or co-administration with solubilizing agents.

Future directions in the study of 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid (CAS No. 2171452-68-7) include exploring its potential as a scaffold for drug discovery programs targeting neglected diseases. The versatility of its structure allows for modifications that could address unmet medical needs in areas such as infectious diseases or rare genetic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation by leveraging computational tools and high-throughput screening techniques to identify new therapeutic applications.

In conclusion, 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid represents a promising candidate for further research in chemical biology and drug development. Its unique structural features, including the fluoren-9-ylmethyl group and the chiral amide functionality, make it a versatile molecule with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one are poised to play a significant role in advancing therapeutic strategies for complex diseases.